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Compound of Interest

Compound Name:
1-(4-Iodophenyl)-4-

methoxybenzene

Cat. No.: B14021408

Get Quote

Part 1: Emergency Quick Reference
Critical Action Procedure

Spill (Solid)

Do not create dust. Gently scoop into a wide-

mouth jar.[1][2] Wipe area with solvent-

dampened pads.[1][2] Dispose of all materials

as Halogenated Solid Waste.

Spill (Solution)

Absorb with vermiculite or chemically inert pads.

Place in a sealed bag/container. Label as

Halogenated Solvent Waste.

First Aid (Skin)
Wash with soap and water for 15 minutes.

Remove contaminated clothing.[3][4][5]

First Aid (Eyes)
Rinse cautiously with water for 15 minutes.[3][4]

[6] Remove contact lenses if present.[5]

Fire

Use CO₂, dry chemical, or foam.[3][4] Warning:

Combustion produces toxic Hydrogen Iodide

(HI) gas.
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Part 2: Chemical Profile & Hazard Identification
To dispose of this chemical safely, you must understand its specific classification. It is a

halogenated aromatic compound, which places it in a strict disposal category to prevent the

formation of toxic byproducts (like dioxins) during incineration.[2]

Chemical Name: 4-iodo-4'-methoxybiphenyl[1][2][7]

Synonyms: 1-iodo-4-(4-methoxyphenyl)benzene; 4'-iodo-4-methoxybiphenyl[1][2]

CAS Number: 126971-87-7[1][2][7]

Physical State: Solid (Off-white to tan powder)[1][2]

Molecular Formula: C₁₃H₁₁IO[1][2]

Why "Halogenated" Matters
Unlike standard organic waste, compounds containing Iodine (I), Chlorine (Cl), or Bromine (Br)

require high-temperature incineration (>1100°C) with flue gas scrubbing.[1][2] Never mix this

compound with non-halogenated waste streams (e.g., pure acetone or ethanol waste), as this

contaminates the entire volume, significantly increasing disposal costs and complexity.[2]

Part 3: Personal Protective Equipment (PPE) Matrix
Before handling waste, ensure the following PPE is equipped.
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PPE Type Specification Rationale

Gloves Nitrile (Double-gloved)

Provides excellent resistance

to solid particulates and short-

term protection against

common solvents used to

dissolve the compound.[1][2]

Eye Protection Safety Goggles

Standard safety glasses are

insufficient if dust generation is

possible.[1] Goggles seal the

eyes from airborne

particulates.

Respiratory N95 or P100 Mask

Required if handling open

powder outside a fume hood.

[1] Prevents inhalation of

iodinated dust.

Clothing Lab Coat (Buttoned)
Prevents skin contact and

clothing contamination.

Part 4: Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid or Contaminated Solids
Applicable to: Expired reagent, weighing boats, contaminated paper towels, spill debris.[2]

Select Container: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1][2]

Note: Do not use metal cans as iodine residues can corrode metal over time.

Labeling: Affix a hazardous waste tag immediately.

Primary Constituent: 1-(4-Iodophenyl)-4-methoxybenzene[1][2]

Hazard Checkbox: Toxic, Irritant[2]

Stream Name:"Solid Halogenated Waste"
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Transfer: Transfer solid waste gently to avoid dusting. If the waste is on a paper towel, fold

the towel inward to contain the chemical before placing it in the jar.[2]

Seal: Screw the lid tightly. Do not leave the container open in the fume hood.

Scenario B: Disposing of Solutions (Reaction Mixtures)
Applicable to: HPLC waste, reaction mother liquors, washing solvents.[2]

Segregation (Crucial): This waste must go into the Halogenated Solvent carboy.

Reasoning: Even if the solvent is 99% Ethanol (non-halogenated), the presence of the

dissolved iodinated compound reclassifies the entire mixture as halogenated.[2]

Compatibility Check: Ensure the waste stream does not contain strong oxidizers or reactive

metals (e.g., Magnesium), which could react with the iodine moiety.

Transfer: Pour into the carboy using a funnel.

Log It: Record the addition on the waste log sheet attached to the carboy. Write out the full

chemical name; do not use abbreviations.

Part 5: Visualized Workflows
Figure 1: Waste Stream Decision Tree
Use this logic flow to determine the correct container for your waste.
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Waste Generation

Is the waste Solid or Liquid?

Liquid / Solution Solid / Debris

Does it contain
Halogenated Solvents?

(DCM, Chloroform)

Yes

Contains DCM/CHCl3

No (e.g., Ethanol, Ethyl Acetate)

Only Non-Halo Solvents

Dispose in
HALOGENATED SOLVENT Carboy

MUST be reclassified
as Halogenated due to solute

Is it sharp?
(Needles, Broken Glass)

Yes No (Powder, Gloves, Paper)

Dispose in
SHARPS CONTAINER

(Label 'Contaminated with Halogens')

Dispose in
SOLID HAZARDOUS WASTE
(Label 'Halogenated Organic')

Click to download full resolution via product page
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Caption: Decision logic for segregating 1-(4-Iodophenyl)-4-methoxybenzene waste. Note that

all liquid solutions default to "Halogenated" regardless of the solvent base.[2]

Figure 2: Spill Response Protocol
Follow this workflow immediately upon accidental release.

1. Alert & Assess
(Size, Hazards)

2. Don PPE
(Goggles, Nitrile Gloves, Lab Coat)

3. Containment
(Cover with pads/vermiculite)

4. Cleanup
(Scoop solids, wipe residues)

5. Disposal
(Seal in bag, Tag as Hazardous)

Click to download full resolution via product page

Caption: Operational workflow for managing minor laboratory spills of iodinated biphenyls.

Part 6: Regulatory & Compliance Notes
EPA (USA): This compound is considered a hazardous waste. While not always explicitly P-

listed or U-listed by CAS, it falls under the characteristic of Toxic and must be treated as

Halogenated Organic Waste (RCRA guidelines for ignitable/toxic mixtures).[1][2]

Incineration Standard: The presence of Iodine requires that the waste be incinerated at

facilities equipped to scrub acid gases (HI) to prevent atmospheric release.[2]

Drain Disposal:STRICTLY PROHIBITED. Biphenyl derivatives are often toxic to aquatic life

and persistent in the environment. Under no circumstances should this be poured down the

sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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